molecular formula C16H8F7NO B8287711 Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro-

Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro-

Cat. No.: B8287711
M. Wt: 363.23 g/mol
InChI Key: VXVQUGGKYMPYKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro- is a useful research compound. Its molecular formula is C16H8F7NO and its molecular weight is 363.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H8F7NO

Molecular Weight

363.23 g/mol

IUPAC Name

4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluorobenzonitrile

InChI

InChI=1S/C16H8F7NO/c17-14-6-13(2-1-10(14)7-24)25-8-9-3-11(15(18,19)20)5-12(4-9)16(21,22)23/h1-6H,8H2

InChI Key

VXVQUGGKYMPYKL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

As described for example 1a, 2-fluoro-4-hydroxy-benzonitrile (1.5 g, 10.5 mmol) [using 3,5-bis(trifluoromethyl)benzylbromide instead of 3-fluorobenzylbromide] was converted to the title compound (3.8 g, 99%) which was obtained as a white solid. MS: m/e=363.0 (M+).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
99%

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